Cas no 898777-27-0 (Ethyl 5-(3-iodophenyl)-5-oxovalerate)

Ethyl 5-(3-iodophenyl)-5-oxovalerate structure
898777-27-0 structure
Product Name:Ethyl 5-(3-iodophenyl)-5-oxovalerate
CAS No:898777-27-0
MF:C13H15IO3
MW:346.160876512527
CID:866911
PubChem ID:24727494
Update Time:2025-04-19

Ethyl 5-(3-iodophenyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(3-iodophenyl)-5-oxopentanoate
    • ETHYL 5-(3-IODOPHENYL)-5-OXOVALERATE
    • MFCD02261315
    • DTXSID40645712
    • AKOS016022978
    • ETHYL5-(3-IODOPHENYL)-5-OXOVALERATE
    • 898777-27-0
    • Ethyl 5-(3-iodophenyl)-5-oxovalerate
    • MDL： MFCD02261315
    • Inchi： 1S/C13H15IO3/c1-2-17-13(16)8-4-7-12(15)10-5-3-6-11(14)9-10/h3,5-6,9H,2,4,7-8H2,1H3
    • InChI Key： AIMPCFFBRCPIFY-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(=C1)C(CCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 346.00700
  • Monoisotopic Mass: 346.00659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 3.20730

Ethyl 5-(3-iodophenyl)-5-oxovalerate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 5-(3-iodophenyl)-5-oxovalerate Pricemore >>

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